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Compound of Interest

Compound Name: Carbonyl dibromide

Cat. No.: B3054279 Get Quote

This document provides a comprehensive guide for the safe handling, use, and disposal of

Carbonyl dibromide (COBr₂), also known as bromophosgene. It is intended for researchers,

scientists, and drug development professionals. Adherence to these procedures is critical due

to the hazardous nature of this compound.

Hazard Overview
Carbonyl dibromide is a colorless, volatile liquid that is a bromine analogue of phosgene.[1] It

is sensitive to light, heat, and moisture, decomposing into toxic substances like carbon

monoxide, bromine, and hydrogen bromide.[1] While specific toxicity data is limited, its

similarity to phosgene suggests it should be handled as a highly toxic and corrosive substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. All personnel must

wear the following equipment when handling Carbonyl dibromide.[2][3]
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Protection Area Equipment Specification Rationale

Eye/Face

Tightly fitting chemical splash

goggles with side-shields

(conforming to EN 166 or

NIOSH standards). A full-face

shield must be worn over the

goggles.[2][4]

Protects against splashes of

the corrosive liquid and

exposure to vapors. A face

shield offers an additional layer

of protection for the entire

face.[3]

Skin/Body

Fire/flame resistant and

impervious clothing, such as a

chemically resistant apron or

suit over a flame-resistant lab

coat.[2] Full-length pants and

closed-toe shoes are

mandatory.[4][5]

Prevents skin contact with the

corrosive liquid. Flame-

resistant properties are a

precaution against unforeseen

reactions.

Hands

Handle with chemically

resistant gloves (e.g., Butyl

rubber or a laminate like Silver

Shield). Gloves must be

inspected prior to use and

changed frequently.[2][6]

Protects hands from direct

contact. Given the reactivity, a

highly resistant glove material

is essential.

Respiratory

A full-face respirator with a

cartridge appropriate for acid

gases and organic vapors is

required if exposure limits are

exceeded or if working outside

of a certified chemical fume

hood.[2][7]

Protects against inhalation of

the highly toxic and irritating

vapors.

Operational Plan: Safe Handling Protocol
All handling of Carbonyl dibromide must be conducted within a certified chemical fume hood

to minimize inhalation exposure.[2][8]

Step 1: Preparation and Pre-Handling Check
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Ensure the chemical fume hood is functioning correctly (check airflow monitor).

Gather all necessary materials, including the primary container of Carbonyl dibromide,

reaction glassware, and spill cleanup materials.

Don all required PPE as specified in the table above.

Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

Step 2: Handling and Use

Place absorbent, chemical-resistant pads on the work surface of the fume hood.

Securely clamp all glassware.

Use non-sparking tools for all manipulations.[2]

Slowly and carefully dispense the required amount of Carbonyl dibromide. Avoid splashing.

Keep the primary container tightly closed when not in use.[2]

Perform the reaction or procedure, keeping the fume hood sash at the lowest practical

height.

Step 3: Post-Handling and Cleanup

Upon completion of the work, carefully quench any excess reagent using appropriate

procedures for your specific reaction.

Decontaminate all glassware and equipment that came into contact with Carbonyl
dibromide (see Section 5 for Decontamination Protocol).

Wipe down the work surface inside the fume hood with a suitable decontamination solution.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items as hazardous waste.

Wash hands and forearms thoroughly with soap and water after removing gloves.[2]
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Emergency Procedures
Immediate and correct response to an emergency is critical.

4.1 Spill Response

Evacuate and Alert: Immediately alert personnel in the vicinity. Evacuate the laboratory,

closing the door behind you. Keep people away from and upwind of the spill.[2]

Report: Contact your institution's emergency response team and provide details of the spill

(chemical, quantity, location).

Isolate (If Safe to Do So): If the spill is minor and you are trained to handle it, ensure the

fume hood is operational. Remove all sources of ignition.[2]

Contain and Absorb: Wearing full PPE, cover the spill with a dry, inert absorbent material

(e.g., vermiculite, sand, or commercial sorbent). Do not use combustible materials.

Neutralize: Cautiously and slowly cover the absorbed material with a weak base, such as

sodium bicarbonate, to neutralize the acidic breakdown products.

Collect and Dispose: Use spark-proof tools to collect the absorbed and neutralized material

into a suitable, labeled, and closed container for hazardous waste disposal.[2]

Decontaminate: Clean the spill area following the Decontamination Protocol in Section 5.

4.2 Personal Exposure

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate

medical attention.[2][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7]
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Ingestion: Do NOT induce vomiting. Wash the mouth out with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

Decontamination and Disposal Plan
5.1 Decontamination Protocol for Equipment and Surfaces Since Carbonyl dibromide reacts

with water to form corrosive byproducts, a multi-step decontamination process is required.[1]

This procedure should be performed inside a fume hood while wearing full PPE.

Initial Rinse (Non-Aqueous): Rinse contaminated glassware and equipment with a small

amount of an inert, water-miscible solvent (e.g., acetone) to remove the bulk of the Carbonyl
dibromide. Collect this rinse as hazardous waste.

Decomposition/Neutralization: Prepare a 5-10% aqueous solution of sodium bicarbonate.

Slowly and carefully rinse the equipment with this solution to decompose the residual

Carbonyl dibromide and neutralize the resulting hydrogen bromide. Be aware that this may

cause some gas evolution (CO₂).

Final Cleaning: Wash the equipment with soap and water, followed by a final rinse with

deionized water.

Surface Cleaning: For surfaces, wipe down with a cloth soaked in the sodium bicarbonate

solution, followed by wiping five times with a clean, water-soaked cloth, using a fresh cloth

each time.[9]

5.2 Waste Disposal Plan All waste containing Carbonyl dibromide or its byproducts is

considered hazardous.

Product Waste: The material must be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[2] Do not discharge to sewer

systems.[2]

Contaminated Materials: Absorbents, used PPE, and other contaminated solids should be

placed in a sealed, clearly labeled container for hazardous waste.

Containers: Empty containers should be triple-rinsed with an appropriate solvent (collected

as hazardous waste) or punctured to make them unusable before disposal in accordance
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with local regulations.[2]

Quantitative Data Summary
Property Value Reference

Chemical Formula COBr₂ [1]

Synonyms
Bromophosgene, Carbonic

dibromide
[1][2]

CAS Number 593-95-3 [2]

Molar Mass 187.818 g/mol [1]

Appearance Colorless liquid [1]

Density 2.52 g/mL at 15 °C [1]

Boiling Point 64.5 °C (decomposes) [1]

Solubility in Water Reacts [1]

Exposure Limits (PEL, TLV) Not available N/A

Workflow for Handling Carbonyl Dibromide
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Caption: Workflow for the safe handling of Carbonyl dibromide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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